Cas no 842155-04-8 (5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine)

• Product Name: 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine
• CAS No: 842155-04-8
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 4211074
• PubChem ID: 57547971
• Update Time: 2025-06-15

5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 4-(4-methoxy-1-naphthalenyl)-
• 1H-Imidazol-2-amine, 5-(4-methoxy-1-naphthalenyl)-
• 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine
• 842155-04-8
• SCHEMBL4535219
• EN300-1786946

• Inchi： 1S/C14H13N3O/c1-18-13-7-6-10(12-8-16-14(15)17-12)9-4-2-3-5-11(9)13/h2-8H,1H3,(H3,15,16,17)
• InChI Key： JCZOKLCBIGHJMD-UHFFFAOYSA-N
• SMILES： C1(N)NC(C2=C3C(C=CC=C3)=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 239.105862047Da
• Monoisotopic Mass: 239.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine

Recent Advances in the Study of 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine (CAS: 842155-04-8)

The compound 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine (CAS: 842155-04-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene-imidazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent literature is the role of 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine as a potent inhibitor of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing the activity of p38 MAP kinase, a critical mediator of inflammatory responses. The study utilized a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity and selectivity, highlighting its potential as a lead candidate for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent research has also explored the compound's applicability in oncology. A preclinical study conducted by researchers at the University of Cambridge revealed that 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated apoptosis pathways. The study attributed this effect to the compound's ability to induce mitochondrial membrane depolarization and caspase activation, suggesting a novel mechanism of action distinct from conventional chemotherapeutic agents.

The synthetic accessibility of 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine has also been a focal point of recent investigations. A 2024 publication in Organic & Biomolecular Chemistry described an optimized multi-step synthesis route that significantly improves yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Ongoing research aims to develop prodrug derivatives or nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, 5-(4-methoxynaphthalen-1-yl)-1H-imidazol-2-amine represents a versatile scaffold with broad therapeutic potential. Its dual functionality as both a kinase inhibitor and apoptosis inducer positions it as a valuable tool for drug discovery and chemical biology research. Future studies will likely focus on expanding its applications, optimizing its pharmacological profile, and advancing it toward clinical trials.